N-(4-chloro-2,5-dimethoxyphenyl)-4-phenylbutanamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-4-phenylbutanamide
• InChI: InChI=1S/C18H20ClNO3/c1-22-16-12-15(17(23-2)11-14(16)19)20-18(21)10-6-9-13-7-4-3-5-8-13/h3-5,7-8,11-12H,6,9-10H2,1-2H3,(H,20,21)
• InChI Key: BFWYRKAPSIDYFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CCCC2=CC=CC=C2)OC)Cl
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-4-phenylbutanamide is a chemical compound known for its unique structural properties and potential applications in various scientific fields. This compound features a phenylbutanamide backbone with a 4-chloro-2,5-dimethoxyphenyl group attached, making it a subject of interest in organic chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-4-phenylbutanamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-chloro-2,5-dimethoxyaniline and 4-phenylbutanoic acid.

Amidation Reaction: The 4-chloro-2,5-dimethoxyaniline undergoes an amidation reaction with 4-phenylbutanoic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP).

Reaction Conditions: The reaction is typically carried out in an organic solvent such as dichloromethane at room temperature for several hours until the desired product is formed.

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactors with optimized reaction conditions to ensure high yield and purity. The use of automated systems for precise control of temperature, pressure, and reaction time is common in industrial settings.

Chemical Reactions Analysis

Types of Reactions: N-(4-chloro-2,5-dimethoxyphenyl)-4-phenylbutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in an aqueous medium.

Major Products Formed:

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of derivatives with different functional groups replacing the chloro group.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-4-phenylbutanamide has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-4-phenylbutanamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, or metabolic processes.

Comparison with Similar Compounds

• N-(4-chloro-2,5-dimethoxyphenyl)-2-naphthamide
• N-(4-chloro-2,5-dimethoxyphenyl)-2-(4-methylphenoxy)acetamide
• N-(4-chloro-2,5-dimethoxyphenyl)-5-(1,3-dimethyl-4-pyrazolidinyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxamide 1,1-dioxide

Comparison: N-(4-chloro-2,5-dimethoxyphenyl)-4-phenylbutanamide stands out due to its unique phenylbutanamide backbone, which imparts distinct chemical and biological properties compared to other similar compounds. Its specific structural features make it a valuable compound for targeted research and applications.